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Compound of Interest

Compound Name: Pomolic Acid

Cat. No.: B081457

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Pomolic Acid, including detailed operational procedures and disposal
plans, to foster a culture of safety and build trust in your laboratory practices.

Essential Safety & Handling Information

While one Safety Data Sheet (SDS) classifies Pomolic Acid as not a hazardous substance or
mixture, it is prudent to handle it with the care afforded to all laboratory chemicals, as some
related compounds can cause skin, eye, and respiratory irritation.[1][2] Adherence to the
following personal protective equipment (PPE) guidelines is crucial for minimizing exposure
and ensuring personal safety.
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Recommended Equipment & o
Exposure Control _ Specification
Practices

Ensure adequate ventilation in
Engineering Controls Laboratory Ventilation all areas where Pomolic Acid is
handled and stored.[1]

Provide an accessible safety

Safety Stations shower and eye wash station.
[1]
Safety goggles with side-
Personal Protective Equipment  Eye Protection shields are mandatory to

protect against splashes.[1]

) Wear protective gloves to
Hand Protection _
prevent skin contact.[1]

Impervious clothing should be
Skin and Body Protection worn to protect the body from

potential contact.[1]

Use a suitable respirator,
especially when the formation

Respiratory Protection ) )
of dust or aerosols is possible.

[1]

Step-by-Step Handling and Storage Protocol

Proper handling and storage are critical to maintaining the integrity of Pomolic Acid and
ensuring the safety of laboratory personnel.

Receiving and Inspection:
» Upon receipt, visually inspect the container for any signs of damage or leakage.

o Verify that the container is properly labeled with the product name (Pomolic Acid), CAS No.
(13849-91-7), and any relevant hazard information.[1]

Storage:
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» Store the container in a cool, well-ventilated area.[1]
o Keep the container tightly sealed to prevent contamination.[1]
» Protect from direct sunlight and sources of ignition.[1]

e The recommended storage temperature for the solid form is 4°C, with protection from light.

[1]

o For solutions prepared in a solvent, store at -80°C for up to 6 months or at -20°C for up to 1
month, ensuring protection from light.[1][3]

Handling:

» Always handle Pomolic Acid in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols.[1]

e Avoid direct contact with eyes and skin by wearing the appropriate PPE.[1]

e Prevent the formation of dust and aerosols during handling.[1]

Emergency Procedures: First Aid and Spill
Response

In the event of an emergency, immediate and appropriate action is vital.

First Aid Measures:
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Exposure Route Immediate Action

Immediately flush eyes with large amounts of
Eye Contact water, removing any contact lenses. Continue

flushing and seek prompt medical attention.[1]

Thoroughly rinse the affected skin with plenty of
Skin Contact water. Remove any contaminated clothing and

shoes, and seek medical advice.[1]

Move the individual to fresh air immediately. If
breathing is difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.[1]
Wash out the mouth with water. Do NOT induce
Ingestion vomiting and seek immediate medical attention.

[1]

Chemical Spill Workflow:

In the case of a spill, a structured and calm response is necessary to ensure safety and proper

cleanup.
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Chemical Spill Response Workflow
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Caption: Workflow for a safe and effective chemical spill response.
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Disposal Plan

Proper disposal of Pomolic Acid and its containers is essential to prevent environmental
contamination and comply with regulations.

Waste Treatment:

e Product Disposal: The substance must be disposed of in accordance with all prevailing
country, federal, state, and local regulations.[1]

» Neutralization: For acidic waste, neutralization with a suitable base (e.g., sodium
bicarbonate) to a pH of 7 is a recommended step to make it safer for disposal.[4]

o Contaminated Packaging: All contaminated packaging should be disposed of following the
same regulations as the product itself.[1]

Disposal Methods:

» Local Disposal Facilities: Utilize local hazardous waste disposal facilities that are equipped to
handle chemical waste.[4]

o Specialized Services: For larger quantities, engage licensed hazardous waste management
companies.[4][5]

e Municipal Programs: Check for municipal collection events or drop-off programs for
hazardous waste.[4]

Hierarchy of Controls for Safe Handling

To ensure the highest level of safety, a hierarchical approach to hazard control should be
implemented. This prioritizes the most effective control measures.
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Hierarchy of Controls for Pomolic Acid
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Caption: Prioritizing safety measures from most to least effective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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